![molecular formula C7H5BF2O4 B2864332 3-Borono-2,5-difluorobenzoic acid CAS No. 2377605-94-0](/img/structure/B2864332.png)
3-Borono-2,5-difluorobenzoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-Borono-2,5-difluorobenzoic acid (BDFB) is a boronic acid derivative that has gained significant attention in recent years due to its potential applications in various fields of science. This compound has been extensively studied for its ability to inhibit enzymes, specifically proteases, and has shown promising results in the treatment of various diseases. In
Scientific Research Applications
Synthesis and Organic Material Applications
Optical and Sensing Properties
Boron difluoride compounds, closely related to 3-borono-2,5-difluorobenzoic acid, are recognized for their remarkable optical properties. These compounds are not only exploited for their strong one- and two-photon absorption and intense fluorescence but also for their phosphorescence at room temperature when combined with certain polymers like poly(lactic acid) (PLA). This unique property makes them highly effective as single-component oxygen sensors. The enhanced fluorescence quantum yields and the presence of temperature-sensitive delayed fluorescence underscore their potential as multifunctional molecular probes and sensors (Guoqing Zhang et al., 2007).
Mechanism of Action
Mode of Action
Boronic acids are often used in suzuki-miyaura coupling reactions . In these reactions, boronic acids react with organic halides or triflates in the presence of a base and a palladium catalyst to form carbon-carbon bonds . This suggests that 3-Borono-2,5-difluorobenzoic acid could potentially interact with its targets through similar mechanisms.
Biochemical Pathways
Given its potential use in suzuki-miyaura coupling reactions, it could be involved in the synthesis of various organic compounds .
Result of Action
Given its potential use in suzuki-miyaura coupling reactions, it could contribute to the formation of new carbon-carbon bonds, leading to the synthesis of various organic compounds .
Properties
IUPAC Name |
3-borono-2,5-difluorobenzoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5BF2O4/c9-3-1-4(7(11)12)6(10)5(2-3)8(13)14/h1-2,13-14H,(H,11,12) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PVOGDDKENQSBOW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=CC(=CC(=C1F)C(=O)O)F)(O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5BF2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
201.92 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.